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Compound of Interest

Compound Name: DOWEX(R) 1X2

Cat. No.: B172208 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the DOWEX® 1X2 strong base

anion exchanger, a versatile and widely utilized resin in research, development, and

manufacturing. This document details its fundamental properties, presents key quantitative

data in a structured format, and offers detailed experimental protocols for its application in the

separation of critical biomolecules.

Introduction to DOWEX® 1X2
DOWEX® 1X2 is a strongly basic, Type I anion exchange resin. It is composed of a cross-

linked polystyrene-divinylbenzene (DVB) copolymer matrix, functionalized with quaternary

ammonium groups. The "1X2" designation indicates a 2% DVB cross-linkage, which provides a

balance between porosity and mechanical stability, making it suitable for a wide range of

laboratory and industrial applications.[1] Its primary function is to capture and separate

negatively charged molecules (anions) from a solution.

The resin's three-dimensional, porous structure allows for efficient interaction between the

stationary phase (the resin beads) and the mobile phase (the sample and buffers). The

positively charged quaternary ammonium groups on the resin surface reversibly bind to anions

in the sample, facilitating their separation based on differences in charge, size, and other

physicochemical properties.
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Core Properties and Specifications
The performance of DOWEX® 1X2 is defined by its physical and chemical characteristics. The

following tables summarize the key quantitative data for this resin, providing a clear basis for

experimental design and comparison.

Table 1: Chemical and Physical Properties
Property Value

Resin Type Strong Base Anion Exchanger (Type I)

Matrix Styrene-Divinylbenzene (DVB) Copolymer

Functional Group Quaternary Ammonium

Cross-Linkage 2% DVB

Ionic Form (as shipped) Chloride (Cl⁻)

Physical Form Spherical Beads

Solubility Insoluble in water and common solvents

Table 2: Operational and Performance Data
Parameter Value

Mesh Size Range 50-100, 100-200, 200-400

Ion Exchange Capacity 0.6 - 0.7 eq/L

Moisture Content 65% - 80%

Maximum Operating Temperature 100°C (Cl⁻ form), 60°C (OH⁻ form)

Principles of Separation
Anion exchange chromatography with DOWEX® 1X2 relies on the electrostatic interactions

between the positively charged functional groups of the resin and the negatively charged

analytes in the sample. The separation process can be visualized as a series of workflows.
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Start

Prepare DOWEX® 1X2
Column (Acetate Buffer, pH 5.0)

Load Amino Acid Mixture
(pH > pI of acidic AAs)

Wash with Acetate Buffer
(Elute Neutral/Basic AAs)

Elute with NaCl Gradient
(Separate Acidic AAs)

Collect Fractions

Analyze Fractions
(Ninhydrin/HPLC)

End
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Start

Prepare DOWEX® 1X2
Column (Bicarbonate Buffer, pH 8.5)

Load Nucleotide Mixture

Wash with Bicarbonate Buffer
(Elute Nucleosides/Bases)

Elute with Bicarbonate Gradient
(Separate by Phosphate Groups)

Collect Fractions

Analyze Fractions
(UV 260nm, HPLC)

End
 

Used Resin
(Cl⁻ Form)

Wash with 1-2 M NaCl

Wash with 1 M NaOH
(Conversion to OH⁻ Form)

Rinse with DI Water
(to Neutral pH)

Wash with 1 M HCl
(Conversion to Cl⁻ Form)

Rinse with DI Water
(to Neutral pH)

Regenerated Resin
(Cl⁻ Form)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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